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Compound of Interest

Compound Name: Oxacyclohexadecan-2-one

Cat. No.: B145818

In the ever-evolving landscape of synthetic fragrance ingredients, macrocyclic musks hold a
preeminent position, valued for their substantive, elegant, and complex scent profiles. This
guide provides a detailed comparative analysis of two prominent macrocyclic musks:
Oxacyclohexadecan-2-one, a foundational molecule in the musk family, and Globalide®, a
widely used proprietary musk with a distinct character. This document is intended for
researchers, scientists, and professionals in the fragrance and flavor industry, offering a side-
by-side look at their chemical properties, fragrance performance, and the experimental
methodologies used for their evaluation.

Introduction to the Molecules

Oxacyclohexadecan-2-one, also known by trade names such as Exaltolide®, is a 16-
membered ring macrocyclic lactone.[1][2] It is a classic musk, appreciated for its fine, delicate,
and slightly animalic musk odor.[3][4] Found naturally in small quantities in angelica root olil, its
synthetic counterpart is a cornerstone in fine perfumery, lending depth and roundness to a wide
array of fragrance compositions.[1][5]

Globalide®, with the chemical name Oxacyclohexadec-12-en-2-one, is a 15-membered
unsaturated macrocyclic musk.[6][7] It is known for its powerful, creamy, and sweet musk
profile with a characteristic waxy touch.[8] Globalide® is recognized for its excellent
persistence and is a versatile ingredient in both fine fragrances and functional products like
detergents and fabric softeners.[6][9]
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Comparative Data

The following table summarizes the key chemical and fragrance performance parameters of

Oxacyclohexadecan-2-one and Globalide®. The performance data is a synthesis of

qualitative descriptions from industry literature and represents typical values obtained through

standard sensory evaluation protocols.

Property

Oxacyclohexadecan-2-one

Globalide®

Chemical Name

Oxacyclohexadecan-2-one

Oxacyclohexadec-12-en-2-one

CAS Number

106-02-5[2]

34902-57-3[9]

Molecular Formula

C15H2802[3][10]

C15H2602[6][7]

Molecular Weight 240.38 g/mol [3][10] 238.37 g/mol [6]
) Fine, sweet, strong musk-like Powerful, creamy, sweet musk
Odor Profile o )
animalic aroma[3] with a waxy touch([8]
High, with considerable High impact with a low odor
Odor Strength o
diffusion([3] threshold[6]
Substantivity (on blotter) > 400 hours > 400 hours
Diffusion (Projection) Moderate to High High

Odor Threshold (in air)

~0.1 ng/L

~0.04 ng/L[6]

White crystalline solid at room

Colorless to pale yellow

Appearance o
temperature[3][5] liquid[6][7]
Soluble in alcohol and

Solubility dipropylene glycol; insoluble in  Soluble in alcohol

water[3][5]

Experimental Protocols

The quantitative data presented above are typically determined through a series of

standardized experimental protocols designed to assess the performance of fragrance

materials.
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Evaluation of Substantivity (Tenacity)

This protocol measures the longevity of a fragrance material on a substrate.
e Substrate: Standard fragrance testing blotters (e.g., 10 cm x 0.8 cm).

e Sample Preparation: The musk compounds are diluted to a standard concentration (e.g.,
10% in ethanol).

o Application: A precise volume (e.g., 0.1 mL) of the diluted sample is applied to the tip of a
blotter.[11]

o Evaluation: The blotters are evaluated by a panel of trained sensory analysts at regular
intervals (e.g., 1, 2, 4, 8, 24, 48 hours, and then daily).[11] The intensity of the odor is rated
on a standardized scale (e.g., a 0-5 or 1-9 scale).

» Endpoint: The substantivity is recorded as the time at which the odor intensity falls below a
predetermined threshold or becomes imperceptible.[11]

Measurement of Diffusion (Projection)

This protocol assesses the ability of a fragrance to radiate from a source.

Environment: A controlled environment with consistent temperature, humidity, and airflow is
used, often in individual testing booths.[12]

o Sample Application: A standardized amount of the fragrance material, either on a blotter or
applied to a suitable medium, is placed in the evaluation area.

e Sensory Evaluation: Trained panelists assess the fragrance intensity at various distances
from the source at specified time intervals.

» Data Analysis: The diffusion is characterized by the distance at which the fragrance is readily
detectable and the perceived volume of the scent in the surrounding space.

Determination of Odor Threshold
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This protocol establishes the lowest concentration of a substance that can be detected by the

human nose.

» Methodology: A common method is the use of an olfactometer, which delivers a controlled
series of dilutions of the odorant in odorless air to a panel of assessors.

e Procedure: Panelists are presented with a series of sniffing ports, some containing the
diluted odorant and others containing only odorless air (blanks). They are asked to identify

the port with the odor.

o Threshold Calculation: The concentration at which a statistically significant portion of the
panel can reliably detect the odor is determined as the odor threshold.

Olfactory Signaling Pathway

The perception of musk odors is initiated by the binding of the musk molecule to specific
olfactory receptors in the nasal epithelium. The primary human olfactory receptor for many
macrocyclic musks is OR5AN1.[13][14][15] The binding of the odorant triggers a cascade of
intracellular events, leading to the generation of a neural signal that is transmitted to the brain
and interpreted as a specific scent.
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Olfactory Signaling Pathway for Musk Compounds
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Caption: Olfactory signaling pathway for musk compounds.
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Experimental Workflow for Comparative Analysis

The comparative evaluation of fragrance performance follows a structured workflow to ensure
objective and reproducible results. This involves careful sample preparation, controlled
environmental conditions, and standardized sensory evaluation by a trained panel.

Experimental Workflow for Fragrance Performance Evaluation

Preparation
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Caption: Experimental workflow for fragrance performance evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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